Cas no 616212-03-4 (1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 616212-03-4
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 6007040
• PubChem ID: 2182132
• Update Time: 2025-06-09

1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline
• 3,4-dihydro-2H-quinolin-1-yl-(4-propoxyphenyl)methanone
• Methanone, (3,4-dihydro-1(2H)-quinolinyl)(4-propoxyphenyl)-
• Z27693063
• HMS2420D06
• AKOS000526795
• 616212-03-4
• CHEBI:108163
• SMR000072093
• CHEMBL1585505
• Cambridge id 7322289
• F1673-1462
• Q27186814
• MLS000063156
• (3,4-dihydroquinolin-1(2H)-yl)(4-propoxyphenyl)methanone

• Inchi： 1S/C19H21NO2/c1-2-14-22-17-11-9-16(10-12-17)19(21)20-13-5-7-15-6-3-4-8-18(15)20/h3-4,6,8-12H,2,5,7,13-14H2,1H3
• InChI Key： LJAXEKPJRFAIDW-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CCC1)(C1=CC=C(OCCC)C=C1)=O

Computed Properties

• Exact Mass: 295.157228913g/mol
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 464.2±45.0 °C(Predicted)
• pka: -1.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline

Introduction to 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline (CAS No. 616212-03-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline, identified by the CAS number 616212-03-4, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound belongs to the tetrahydroquinoline scaffold, a structural motif renowned for its broad spectrum of biological activities. The presence of the 4-propoxybenzoyl substituent introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and molecular research.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Tetrahydroquinoline derivatives, in particular, have garnered attention due to their ability to modulate various biological pathways. The 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline structure combines the advantageous pharmacophoric features of both the tetrahydroquinoline core and the propoxybenzoyl moiety, which is known for its role in enhancing binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for small-molecule inhibitors. In recent years, there has been a surge in research aimed at identifying molecules that can interact with specific protein targets involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline molecule has shown promise in preliminary screenings as a lead compound for further optimization.

The 4-propoxybenzoyl group is particularly noteworthy as it can serve multiple roles in molecular interactions. Its oxygen-rich nature allows for hydrogen bonding interactions with biological targets, while its hydrophobic aromatic ring can engage in π-stacking interactions. These features make it an ideal candidate for designing molecules with high selectivity and potency. Moreover, the tetrahydroquinoline core is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability.

In the context of current research trends, there is growing interest in developing molecules that can modulate post-translational modifications (PTMs) of proteins. Tetrahydroquinoline derivatives have been explored for their ability to interact with enzymes such as kinases and phosphatases. The 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline structure may offer a unique mechanism of action by interfering with PTM-mediated signaling pathways.

Another exciting area of investigation is the use of this compound in combination therapies. The ability to design molecules that can synergize with existing drugs has become increasingly important in tackling multidrug-resistant pathogens and complex diseases. Preliminary studies suggest that 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline may exhibit additive or even synergistic effects when used alongside other therapeutic agents.

The synthesis of this compound also presents an opportunity for methodological innovation. The incorporation of the 4-propoxybenzoyl group into the tetrahydroquinoline framework requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production methods for such complex molecules.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of 1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline with target proteins. These studies have provided valuable insights into how the molecule interacts with biological systems at an atomic level. Such information is crucial for designing next-generation derivatives with improved pharmacological profiles.

The potential applications of this compound extend beyond traditional drug discovery. It has shown promise as a tool compound for studying fundamental biological processes and as a building block for more complex synthetic endeavors. The versatility of its structure allows researchers to explore diverse chemical spaces without compromising on functionality.

In conclusion,1-(4-propoxybenzoyl)-1,2,3,4-tetrahydroquinoline (CAS No. 616212-03-4) represents a compelling molecule with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for further exploration as a lead compound or tool molecule. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of biological systems and developing novel therapeutic strategies.